Cas no 98708-80-6 (2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid)
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid is a non-natural amino acid derivative featuring a tert-butyl-substituted phenyl group, which enhances its steric and electronic properties. This compound is particularly valuable in peptide synthesis and medicinal chemistry, where the bulky tert-butyl group can influence conformational stability and receptor binding interactions. Its structural characteristics make it useful for designing enzyme inhibitors, bioactive peptides, and other pharmacologically relevant molecules. The tert-butyl moiety also improves lipophilicity, potentially enhancing membrane permeability in drug development applications. This amino acid derivative is typically employed as a building block in organic and bioconjugation chemistry, offering researchers a versatile tool for tailoring molecular properties.
98708-80-6 structure
Product Name:2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
CAS No:98708-80-6
MF:C13H19NO2
MW:221.29546380043
MDL:MFCD05227971
CID:801995
PubChem ID:4388029
Update Time:2025-10-31
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid
- 4-tert-Butyl-DL-phenylalanine
- Phenylalanine,4-(1,1-dimethylethyl)-
- 4-(1,1-Dimethylethyl)phenylalanine
- AKOS016844024
- 2-amino-3-(4-tert-butylphenyl)propanoic Acid
- p-tert-Butylphenylalanine, DL-
- MFCD02259529
- SCHEMBL383813
- CSJZKSXYLTYFPU-UHFFFAOYSA-N
- DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH)
- DL-Phenylalanine, 4-(1,1-dimethylethyl)-
- UNII-V7SND02UUK
- 4-(tert-Butyl)-DL-phenylalanine
- SY110085
- N10919
- V7SND02UUK
- SOLVENTORANGE63
- SY044886
- DL-4-TERT-BUTYLPHENYLALANINE
- CS-0154899
- DTXSID90402736
- 4-(1,1-Dimethylethyl)-DL-phenylalanine
- AB11722
- BCP11602
- AKOS000173370
- 4-t-butyl-D,L-phenylalanine
- MFCD02259528
- 4-(tert-Butyl)-D-phenylalanine
- 4-(tert-Butyl)-L-phenylalanine
- AS-75832
- AB21667
- A858516
- 98708-80-6
- L-Phenylalanine,4-(1,1-dimethylethyl)-
- 3-(3,6-DIOXO-3,6-DIHYDROPYRIDAZIN-1(2H)-YL)PROPANOICACID
- AB11725
- SY254890
- MFCD05227971
- DB-319254
- D-4-TERT-BUTYLPHENYLALANINE
- L-4-TETR-BUTYLPHENYLALANINE
- D-4-TETR-BUTYLPHENYLALANINE
-
- MDL： MFCD05227971
- Inchi： 1S/C13H19NO2/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16/h4-7,11H,8,14H2,1-3H3,(H,15,16)
- InChI Key： CSJZKSXYLTYFPU-UHFFFAOYSA-N
- SMILES： OC(C(CC1C=CC(=CC=1)C(C)(C)C)N)=O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.084
- Boiling Point: 347.5 ℃ at 760 mmHg
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM283370-1g |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid |
98708-80-6 | 95% | 1g |
$400 | 2021-06-09 | |
| abcr | AB464460-250 mg |
DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH); . |
98708-80-6 | 250mg |
€111.70 | 2023-04-21 | ||
| abcr | AB464460-1 g |
DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH); . |
98708-80-6 | 1g |
€180.20 | 2023-04-21 | ||
| abcr | AB464460-5 g |
DL-4-tert-Butylphenylalanine (H-DL-Phe(4-tBu)-OH); . |
98708-80-6 | 5g |
€470.80 | 2023-04-21 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TE441-200mg |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid |
98708-80-6 | 95+% | 200mg |
196.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TE441-50mg |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid |
98708-80-6 | 95+% | 50mg |
88.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TE441-1g |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid |
98708-80-6 | 95+% | 1g |
687.0CNY | 2021-07-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A97620-250mg |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid |
98708-80-6 | 95% | 250mg |
￥211.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A97620-5g |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid |
98708-80-6 | 95% | 5g |
￥1835.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A97620-1g |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid |
98708-80-6 | 95% | 1g |
￥524.0 | 2022-10-09 |
2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
98708-80-6 (2-Amino-3-(4-(tert-butyl)phenyl)propanoic acid) Related Products
- 1991-87-3(4-Methyl-L-phenylalanine)
- 4599-47-7(H-DL-Phe(4-Me)-OH)
- 149597-92-2((S)-2-Amino-3,3-diphenylpropanoic acid)
- 63-91-2(L-Phenylalanine)
- 149597-91-1(3,3-Diphenyl-D-alanine)
- 103957-56-8(2-Amino-3-(3,4-dimethylphenyl)propanoic Acid Hydrochloride)
- 114926-37-3(3-Methyl-L-phenylalanine)
- 49759-61-7(H-D-Phe(4-Me)-OH)
- 673-06-3(D-Phenylalanine)
- 150-30-1(DL-3-Phenylalanine)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
